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Compound of Interest

Compound Name: 1-(4-Bromophenyl)cyclohexanol

CAS No.: 19920-80-0

Cat. No.: B3028393

Get Quote

Executive Summary
1-(4-Bromophenyl)cyclohexanol is a tertiary alcohol characterized by a labile hydroxyl group

and a para-substituted bromine atom. In Electron Ionization (EI) mass spectrometry, its

spectrum is defined by two competing physical phenomena:

Rapid Dehydration: The tertiary alcohol structure promotes the facile loss of water (

), often rendering the molecular ion (

) weak or invisible.

Isotopic Signature: The presence of Bromine (

and

) creates a distinct 1:1 doublet pattern for all fragments retaining the aryl moiety.

Quick Identification Keys:
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Molecular Ion (

): m/z 254 and 256 (Weak/Trace).

Base Peak (Likely): m/z 236 and 238 (Dehydration product: 1-bromo-4-

cyclohexenylbenzene).

Diagnostic Non-Halogenated Ion: m/z 83 (Cyclohexyl cation, single peak).

Chemical Identity & Properties
Property Data

CAS Number 19920-80-0

Formula

Molecular Weight 255.15 g/mol (Average)

Monoisotopic Mass

254.03 Da (

) / 256.03 Da (

)

Structure Type Tertiary benzylic alcohol; Aryl halide

Key Isotopes
(50.7%) and

(49.3%)

Experimental Protocol (GC-MS)
To ensure reproducible fragmentation, the following protocol is recommended. This method

minimizes thermal degradation prior to ionization while ensuring sufficient peak separation from

non-brominated impurities.

Instrument Parameters
System: Agilent 8890/5977B (or equivalent Single Quadrupole MS).

Column: HP-5MS UI (30 m × 0.25 mm, 0.25 µm film thickness).
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Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet Temperature: 250°C (Splitless mode recommended for trace analysis).

Source Temperature: 230°C.

Ionization Energy: 70 eV (Standard EI).

Temperature Program
Initial: 60°C (Hold 1 min).

Ramp 1: 20°C/min to 180°C.

Ramp 2: 10°C/min to 280°C (Hold 3 min).

Total Run Time: ~17 minutes.

Why this works: The initial low temperature prevents flash vaporization of the solvent, while the

dual ramp separates the target alcohol from potential dehydration artifacts (cyclohexenes)

formed in the injector port.

Fragmentation Analysis
The fragmentation of 1-(4-Bromophenyl)cyclohexanol is driven by the stability of the benzylic

carbocation and the relief of steric strain in the cyclohexane ring.

Primary Pathway: Dehydration ( )
Tertiary alcohols are notorious for weak molecular ions in EI. The hydroxyl group is easily lost

as water (

), forming a double bond in the cyclohexane ring.

Mechanism: 1,2-elimination or 1,4-elimination.

Resulting Ion: 1-bromo-4-(cyclohex-1-en-1-yl)benzene.

m/z Observed:236 and 238 (1:1 ratio).
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Significance: This is often the Base Peak (100% relative abundance).

Secondary Pathway: Cyclohexyl Ring Cleavage
Following dehydration, the cyclohexene ring undergoes Retro-Diel-Alder (RDA) type

fragmentation or loss of ethylene/methyl radicals.

Loss of Methyl (

): m/z 221/223.

Loss of Ethylene (

): m/z 208/210.

Tertiary Pathway: Heterolytic Cleavage (Diagnostic)
The bond between the central carbon and the cyclohexyl ring or the phenyl ring can break.

Formation of Cyclohexyl Cation (

):

The bond breaks, leaving the charge on the cyclohexane ring.

m/z Observed:83.[1]

Crucial Note: This ion contains NO Bromine. It will appear as a single peak, not a doublet.

This differentiates the aliphatic portion from the aromatic portion.

Formation of Bromophenyl Cation (

):

m/z Observed:155 and 157.

Verifies the presence of the halogenated aromatic ring.[2]

Visualizing the Fragmentation Pathway[11][14]
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The following diagram illustrates the mechanistic flow from the molecular ion to the primary

diagnostic fragments.

Molecular Ion (M+)
m/z 254 / 256
(Weak/Trace)

Dehydration Product
(M - H2O)

m/z 236 / 238
(Base Peak)

- H2O (18 Da)

Cyclohexyl Cation
(C6H11+)

m/z 83
(No Bromine - Single Peak)

Heterolytic Cleavage

Bromophenyl Cation
(C6H4Br+)

m/z 155 / 157
(Doublet)

Alpha Cleavage

Retro-Diel-Alder Fragments
Loss of C2H4
m/z 208 / 210

- C2H4 (28 Da)

Click to download full resolution via product page

Caption: Mechanistic fragmentation pathway of 1-(4-Bromophenyl)cyclohexanol under 70eV

EI conditions.

Comparative Analysis: Benchmarking Alternatives
This section compares the target compound against its non-halogenated analog and alternative

ionization techniques to highlight diagnostic differences.

Comparison 1: vs. 1-Phenylcyclohexanol (Non-
Halogenated)
The primary difference is the Mass Shift and the Isotope Pattern.
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Feature
1-(4-
Bromophenyl)cyclo
hexanol

1-
Phenylcyclohexano
l

Interpretation

Molecular Ion 254 / 256 (1:1) 176 (Single)
+78/80 Da shift due to

Br.

Base Peak
236 / 238 (

)

158 (

) or 133

Both dehydrate

readily.

Aromatic Fragments Doublets (1:1 ratio) Single Peaks
Br creates a unique

"fingerprint."

Aliphatic Ion m/z 83 (Single) m/z 83 (Single)

Identical. Confirms the

cyclohexyl ring is

unchanged.

Comparison 2: EI vs. ESI (Technique Selection)
Technique Electron Ionization (EI)

Electrospray Ionization
(ESI)

Primary Ion
Fragment Ions (

)

Adducts (

,

)

Utility

Structural Elucidation. The

fragmentation pattern proves

the position of the Br and the

structure of the ring.

Molecular Weight

Confirmation. Best for seeing

the intact parent mass if the EI

is too weak.

Recommendation
Use for Identification and

library matching.

Use for Quantification in

biological matrices (LC-MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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